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Compound of Interest

Compound Name: Epervudine

Cat. No.: B162263

The Intracellular Phosphorylation Pathway of
Lamivudine

The conversion of lamivudine to its active triphosphate form is a sequential three-step process
catalyzed by host cellular kinases.[6][7] The drug can enter the cell via passive diffusion or
through active transport mediated by uptake transporters like SLC22A1, SLC22A2, and
SLC22A3.[8] Once inside the cell, it undergoes anabolic phosphorylation.

e Step 1: Formation of Lamivudine Monophosphate (3TC-MP) The initial and crucial
phosphorylation of lamivudine is catalyzed by deoxycytidine kinase (dCK), which converts
lamivudine to lamivudine 5'-monophosphate (3TC-MP).[5][7][8] This enzyme exhibits
relatively consistent activity in both quiescent and stimulated lymphocytes, which contributes
to the drug's efficacy.[9]

e Step 2: Formation of Lamivudine Diphosphate (3TC-DP) The subsequent phosphorylation of
3TC-MP to lamivudine 5'-diphosphate (3TC-DP) is carried out by cytidine
monophosphate/deoxycytidine monophosphate kinase (CMP/dCMP kinase), also known as
UMP-CMP kinase (UCK).[5][7][8]

o Step 3: Formation of Lamivudine Triphosphate (3TC-TP) The final and rate-limiting step is
the conversion of 3TC-DP to the active lamivudine 5'-triphosphate (3TC-TP).[8][10] This
reaction is catalyzed by two primary enzymes: nucleoside diphosphate kinase (NDPK) and
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3'-phosphoglycerate kinase (PGK).[5][7][8] The efficiency of this final step is a critical
determinant of the overall intracellular concentration of the active drug.

The entire process is driven by the cellular pool of ATP, which serves as the phosphate donor
for each step.[7] Conversely, dephosphorylation pathways, mediated by enzymes such as 5'-
nucleotidases, can convert 3TC-MP back to the parent compound, lamivudine.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2954111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8335563/
https://www.clinpgx.org/pathway/PA165860384
https://pmc.ncbi.nlm.nih.gov/articles/PMC8335563/
https://www.clinpgx.org/pathway/PA165860384
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

1
1
1
1
1
Deoxycytidine Kinase (dCK) :
1
1
1
1
1

CMP/dCMP Kinase (UCK)

Lamivudine-DP (3TC-DP)

NDP Kinase (NDPK)
3'-Phosphoglycerate Kinase (PGK)
[Rate-Limiting Step]

Active Lamivudine-TP (3TC-TP)

Lamivudine-MP (3TC-MP) 6 e

LamIVUdIne (STC) ‘ . ‘ ___________ @

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing
Whole Blood Sample

1. PBMC lIsolation
(Density Gradient Centrifugation)

:

2. Cell Lysis & Metabolite Extraction
(e.g., 70% Methanol)

:

3. Protein Precipitation & Centrifugation

4. HPLC Separation
(lon-Pair Reversed-Phase)

5. MS/MS Detection
(MRM Mode)

6. Quantification
(vs. Internal Standard)

Intracellular 3TC-TP
Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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